Cas no 473732-54-6 (1-2-(Trifluoromethyl)phenylpropylamine)

1-2-(Trifluoromethyl)phenylpropylamine structure
473732-54-6 structure
Product Name:1-2-(Trifluoromethyl)phenylpropylamine
CAS No:473732-54-6
MF:C10H12F3N
MW:203.204193115234
MDL:MFCD07784288
CID:930907
PubChem ID:18439478
Update Time:2023-11-22

1-2-(Trifluoromethyl)phenylpropylamine Chemical and Physical Properties

Names and Identifiers

    • (rs)-1-[2-(trifluoromethyl)phenyl]propylamine
    • 1-[2-(trifluoromethyl)phenyl]propan-1-amine
    • PC2542
    • 1-(2-(Trifluoromethyl)phenyl)propan-1-amine
    • DTXSID60593786
    • SCHEMBL12261511
    • N12456
    • MFCD07784288
    • 473732-54-6
    • 1-[2-(trifluoromethyl)phenyl]propylamine
    • GGMBEWCATHOITK-UHFFFAOYSA-N
    • 2-trifluoromethylphenyl-aminopropane
    • AKOS012096984
    • SB78550
    • (RS)-alpha-Methyl-2-(trifluoromethyl)benzylamine
    • CS-0452722
    • 1-[2-(trifluoromethyl)phenyl]-1-propanamine
    • A827193
    • A1-01103
    • 1-2-(Trifluoromethyl)phenylpropylamine
    • MDL: MFCD07784288
    • Inchi: 1S/C10H12F3N/c1-2-9(14)7-5-3-4-6-8(7)10(11,12)13/h3-6,9H,2,14H2,1H3
    • InChI Key: GGMBEWCATHOITK-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C(CC)N)(F)F

Computed Properties

  • Exact Mass: 203.09200
  • Monoisotopic Mass: 203.09218387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.81550

1-2-(Trifluoromethyl)phenylpropylamine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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abcr
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abcr
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abcr
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